Cas no 211429-88-8 (Isoxazole, 4-bromo-3,5-bis(4-methylphenyl)-)

• Product Name: Isoxazole, 4-bromo-3,5-bis(4-methylphenyl)-
• CAS No: 211429-88-8
• MF: C₁₇H₁₄BrNO
• MW: 328.20316362381
• CID: 1398720
• Update Time: 2024-08-16

Isoxazole, 4-bromo-3,5-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-bromo-3,5-bis(4-methylphenyl)-

• Inchi： 1S/C17H14BrNO/c1-11-3-7-13(8-4-11)16-15(18)17(20-19-16)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： RIKMJUXQIRGBAU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=C(Br)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 327.02592

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 430.1±40.0 °C(Predicted)
• PSA: 26.03
• pka: -4.76±0.28(Predicted)